molecular formula C8H5ClN2S2 B8805386 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide CAS No. 387819-23-0

7-Chlorothieno[3,2-b]pyridine-2-carbothioamide

Cat. No.: B8805386
CAS No.: 387819-23-0
M. Wt: 228.7 g/mol
InChI Key: VPWFVTSSSJVAIB-UHFFFAOYSA-N
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Description

7-Chlorothieno[3,2-b]pyridine-2-carbothioamide is a useful research compound. Its molecular formula is C8H5ClN2S2 and its molecular weight is 228.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

387819-23-0

Molecular Formula

C8H5ClN2S2

Molecular Weight

228.7 g/mol

IUPAC Name

7-chlorothieno[3,2-b]pyridine-2-carbothioamide

InChI

InChI=1S/C8H5ClN2S2/c9-4-1-2-11-5-3-6(8(10)12)13-7(4)5/h1-3H,(H2,10,12)

InChI Key

VPWFVTSSSJVAIB-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C2C=C(SC2=C1Cl)C(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7-Chloro-thieno[3,2-b]pyridine-2-carbothioic acid methoxymethyl-amide (93.9 g, 344 mmol) and 900 mL THF was added 1 N HCl (344 mL, 344 mmol). The reaction mixture was heated to reflux for seventy-two hours. The reaction mixture was cooled to 0° C., and 300 mL of concentrated NH4OH was added and stirred. The THF was removed under reduced pressure and the residue was suspended in ethyl acetate and stirred. The precipitate was filtered, washed with ethyl acetate and dried to give 7-chloro-thieno[3,2-b]pyridine-2-carbothioic acid amide (66.7 g) in 85% yield. C8H5ClN2S2: APCI m/z: 228.9/230.9 (MH+); 1H NMR (d6-DMSO): δ 10.24 (s, 1H), 9.94 (s, 1H), 8.65 (d, 1H, J=5.0 Hz), 8.19 (s, 1H), 7.62 (d, 1H, J=5.0 Hz) ppm.
Name
7-Chloro-thieno[3,2-b]pyridine-2-carbothioic acid methoxymethyl-amide
Quantity
93.9 g
Type
reactant
Reaction Step One
Name
Quantity
344 mL
Type
reactant
Reaction Step One
Name
Quantity
900 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two

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